Cas no 14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
14395-08-5 structure
Product Name:1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
CAS No:14395-08-5
MF:C14H8O8S2
MW:368.338521957397
CID:169178
PubChem ID:84406
Update Time:2025-04-19
1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
- 9,10-dihydro-9,10-dioxoanthracene-1,7-disulphonic acid
- 9,10-dioxo-9,10-dihydroanthracene-1,7-disulfonic acid
- Einecs 238-360-8
- 9,10-Dihydro-9,10-dioxoanthracene-1,7-disulfonic acid
- 9,10-Dihydro-9,10-dioxo-1,7-anthracenedisulfonic acid
- DTXSID40932174
- 14395-08-5
- SCHEMBL2855522
- anthraquinone-1,7-disulfonic acid
- 9,10-dioxoanthracene-1,7-disulfonic acid
- Q37742895
- NS00054542
-
- Inchi: 1S/C14H8O8S2/c15-13-8-5-4-7(23(17,18)19)6-10(8)14(16)12-9(13)2-1-3-11(12)24(20,21)22/h1-6H,(H,17,18,19)(H,20,21,22)
- InChI Key: VNIFUVUQZVMDER-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C(C3C=CC(=CC=3C(C=21)=O)S(=O)(=O)O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 367.96604
- Monoisotopic Mass: 367.96605956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 160Ų
Experimental Properties
- PSA: 142.88
1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-) Related Products
- 82-49-5(1-Anthraquinonesulfonicacid)
- 84-50-4(9,10-dioxoanthracene-2,6-disulphonic acid)
- 55812-59-4(AMMONIUM ANTHRAQUINONE-1-SULFONATE)
- 14938-42-2(Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate)
- 30845-78-4(1-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:1))
- 84-49-1(2,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
- 853-35-0(Anthraquinone-1,5-disulfonic Acid Disodium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk